Cas no 2229647-26-9 (3-(3,3-difluorocyclobutyl)prop-2-en-1-ol)

• Product Name: 3-(3,3-difluorocyclobutyl)prop-2-en-1-ol
• CAS No: 2229647-26-9
• MF: C₇H₁₀F₂O
• MW: 148.150509357452
• CID: 6207149
• PubChem ID: 165655065
• Update Time: 2025-06-13

3-(3,3-difluorocyclobutyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-difluorocyclobutyl)prop-2-en-1-ol
• EN300-1948515
• 2229647-26-9

• Inchi： 1S/C7H10F2O/c8-7(9)4-6(5-7)2-1-3-10/h1-2,6,10H,3-5H2/b2-1+
• InChI Key： LDYUCDAQSAMPFW-OWOJBTEDSA-N
• SMILES： FC1(CC(/C=C/CO)C1)F

Computed Properties

• Exact Mass: 148.06997126g/mol
• Monoisotopic Mass: 148.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3,3-difluorocyclobutyl)prop-2-en-1-ol

Research Brief on 3-(3,3-Difluorocyclobutyl)prop-2-en-1-ol (CAS: 2229647-26-9): Recent Advances and Applications in Chemical Biology and Medicine

3-(3,3-Difluorocyclobutyl)prop-2-en-1-ol (CAS: 2229647-26-9) is a fluorinated cyclobutyl derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluorocyclobutyl moiety and propenol functional group, has shown promising potential in drug discovery and development. Recent studies have explored its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. The incorporation of fluorine atoms into the cyclobutyl ring enhances the metabolic stability and bioavailability of derived compounds, making this scaffold particularly attractive for pharmaceutical applications.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways and pharmacological properties of 3-(3,3-difluorocyclobutyl)prop-2-en-1-ol. The researchers employed a multi-step synthesis approach, starting from commercially available difluorocyclobutane derivatives, to achieve high yields and purity of the target compound. The study highlighted the compound's role as a key intermediate in the synthesis of novel kinase inhibitors, with demonstrated efficacy in preclinical models of inflammatory diseases. The difluorocyclobutyl group was found to significantly improve the binding affinity of the resulting inhibitors to their target kinases, likely due to its ability to modulate electronic and steric properties.

In another significant development, a research team from a leading pharmaceutical company reported the use of 3-(3,3-difluorocyclobutyl)prop-2-en-1-ol in the development of next-generation G protein-coupled receptor (GPCR) modulators. The compound's unique structural features allowed for the creation of conformationally constrained analogs with enhanced selectivity for specific GPCR subtypes. This work, presented at the 2023 American Chemical Society National Meeting, demonstrated that derivatives of this scaffold showed improved pharmacokinetic profiles compared to their non-fluorinated counterparts, with particular advantages in central nervous system penetration.

The mechanism of action of compounds derived from 3-(3,3-difluorocyclobutyl)prop-2-en-1-ol has been the subject of several recent investigations. Computational modeling studies have revealed that the difluorocyclobutyl group can participate in unique non-covalent interactions with biological targets, including fluorine-mediated hydrogen bonds and orthogonal dipolar interactions. These interactions contribute to the high binding specificity observed with many derivatives of this scaffold. Furthermore, the propenol side chain has been shown to serve as an effective handle for further chemical modifications, enabling the rapid generation of diverse compound libraries for structure-activity relationship studies.

Recent advances in the application of 3-(3,3-difluorocyclobutyl)prop-2-en-1-ol extend beyond small molecule drug development. A 2023 publication in ACS Chemical Biology described its use in the synthesis of activity-based probes for studying enzyme function in live cells. The researchers developed fluorescent derivatives that could selectively label active sites of target enzymes, providing valuable tools for mechanistic studies and drug screening. This application highlights the compound's versatility as both a therapeutic lead and a research tool in chemical biology.

Looking forward, the unique properties of 3-(3,3-difluorocyclobutyl)prop-2-en-1-ol position it as a valuable scaffold for addressing current challenges in drug discovery, particularly in the areas of targeted protein degradation and covalent inhibitor design. Several pharmaceutical companies have included derivatives of this compound in their pipelines for oncology and immunology indications. As synthetic methodologies continue to improve and our understanding of fluorine effects in medicinal chemistry deepens, we anticipate seeing more clinical candidates emerging from this chemical series in the coming years.